N-[2-(4-tert-butylphenyl)-4-oxo-4H-chromen-7-yl]-3,4,5-trimethoxybenzamide

• IUPAC Name: N-[2-(4-tert-butylphenyl)-4-oxochromen-7-yl]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C29H29NO6/c1-29(2,3)19-9-7-17(8-10-19)23-16-22(31)21-12-11-20(15-24(21)36-23)30-28(32)18-13-25(33-4)27(35-6)26(14-18)34-5/h7-16H,1-6H3,(H,30,32)
• InChI Key: DGRDILVMFBINSN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C=C(C=C3)NC(=O)C4=CC(=C(C(=C4)OC)OC)OC
• Molecular Formula: C29H29NO6
• Molecular Weight: 487.5 g/mol

Description

This compound is a derivative of chromen-7-one, also known as coumarin, which is a fragrant organic compound in the benzopyrone chemical class. The compound also contains tert-butylphenyl and trimethoxybenzamide groups.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. It’s likely that the compound could undergo reactions at the carbonyl group of the chromenone, the aromatic rings, or the amide group.

Physical And Chemical Properties Analysis

The physical and chemical properties would likely be determined using a variety of analytical techniques. These might include measuring the melting point, solubility, and NMR spectroscopy.

Scientific Research Applications

Polymer Modification

. The addition of this compound at a concentration of 0.1wt% has led to significant improvements in the material’s properties:

Cell Growth Inhibition

. This application is particularly relevant in the development of anti-cancer therapies where controlled inhibition of cell proliferation is crucial.

Synthesis of Bipolar Systems

. These systems are important in the creation of materials for optoelectronic devices.

Medicinal Chemistry

. It’s an area of active research, with the compound being investigated for various medicinal uses.

Chemical Synthesis

. Researchers can acquire this compound to explore its applications in creating new materials or studying its properties.

Molecular Research

.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many coumarin derivatives have biological activity and are used in pharmaceuticals.

Safety and Hazards

As with any chemical compound, handling “N-[2-(4-tert-butylphenyl)-4-oxo-4H-chromen-7-yl]-3,4,5-trimethoxybenzamide” would require appropriate safety precautions. It’s important to use personal protective equipment and avoid ingestion, inhalation, and contact with skin and eyes.

Future Directions

The future research directions would likely involve further exploration of the compound’s potential uses, particularly if it shows promising biological activity.